Cas no 681482-94-0 (tert-butyl 4-2-(2-methyloxiran-2-yl)ethylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-2-(2-methyloxiran-2-yl)ethylpiperazine-1-carboxylate
• CAS No: 681482-94-0
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 6456486
• PubChem ID: 23081324
• Update Time: 2025-10-18

tert-butyl 4-2-(2-methyloxiran-2-yl)ethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-2-(2-methyloxiran-2-yl)ethylpiperazine-1-carboxylate
• 681482-94-0
• tert-butyl 4-[2-(2-methyl-2-oxiranyl)ethyl]piperazine-1-carboxylate
• SCHEMBL5540211
• tert-butyl 4-[2-(2-methyloxiran-2-yl)ethyl]piperazine-1-carboxylate
• JHAJQGGTVKTFGX-UHFFFAOYSA-N
• EN300-1885591

• Inchi： 1S/C14H26N2O3/c1-13(2,3)19-12(17)16-9-7-15(8-10-16)6-5-14(4)11-18-14/h5-11H2,1-4H3
• InChI Key： JHAJQGGTVKTFGX-UHFFFAOYSA-N
• SMILES： O1CC1(C)CCN1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl 4-2-(2-methyloxiran-2-yl)ethylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(2-(2-methyloxiran-2-yl)ethyl)piperazine-1-carboxylate (CAS No. 681482-94-0)

tert-butyl 4-(2-(2-methyloxiran-2-yl)ethyl)piperazine-1-carboxylate (CAS No. 681482-94-0) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a piperazine core with a tert-butyl carboxylate group and a 2-methyloxirane (epoxide) moiety. Its versatility makes it valuable for designing bioactive molecules, particularly in drug discovery targeting neurological and metabolic disorders.

The growing interest in epoxide-containing compounds like this derivative stems from their reactivity, enabling ring-opening reactions for further functionalization. Researchers frequently explore its applications in developing kinase inhibitors or modulators of G-protein-coupled receptors (GPCRs), aligning with trends in precision medicine and targeted therapy. The tert-butyloxycarbonyl (Boc) protecting group enhances synthetic flexibility, a feature often queried in organic chemistry forums.

Analytical characterization of CAS No. 681482-94-0 typically involves advanced techniques such as NMR spectroscopy (¹H/¹³C), high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods confirm the compound’s stability and suitability for multi-step syntheses—a topic frequently searched by chemists optimizing reaction yields. Recent publications highlight its role in creating libraries of heterocyclic compounds, addressing demand for novel scaffolds in medicinal chemistry.

From an industrial perspective, scalability and green chemistry aspects of synthesizing this compound are critical. Users often inquire about solvent selection (e.g., DCM vs. THF) and catalysts for the Boc protection step. Environmental considerations drive interest in microwave-assisted synthesis or flow chemistry adaptations, reducing energy consumption—a hotspot in sustainable pharmaceutical manufacturing discussions.

Storage and handling recommendations for tert-butyl 4-(2-(2-methyloxiran-2-yl)ethyl)piperazine-1-carboxylate emphasize moisture-sensitive properties due to the epoxide group. Common queries relate to shelf-life extension under inert atmospheres (argon/nitrogen) and compatibility with desiccants—an operational detail crucial for lab managers.

Emerging applications include its use in PROTAC (Proteolysis Targeting Chimeras) development, where modularity of the piperazine-epoxide structure aids linker design. This connects to trending searches about degradation-based therapeutics, reflecting shifting paradigms in drug discovery. Patent analyses reveal incremental innovations leveraging this compound’s reactivity, particularly in covalent inhibitor strategies.

In summary, CAS No. 681482-94-0 represents a multifaceted building block bridging academic research and industrial applications. Its structural features align with contemporary needs for diverse pharmacophores and synthetic efficiency, while analytical protocols ensure reproducibility—key factors driving its persistent relevance in peer-reviewed literature and chemical databases.